Cas no 1142-97-8 (p-chlorothiolbenzenesulfonic acid, phenyl ester)

• Product Name: p-chlorothiolbenzenesulfonic acid, phenyl ester
• CAS No: 1142-97-8
• MF: C₁₂H₉ClO₂S₂
• MW: 284.781659841537
• CID: 894674
• PubChem ID: 517996
• Update Time: 2025-04-19

p-chlorothiolbenzenesulfonic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• p-chlorothiolbenzenesulfonic acid, phenyl ester
• 1-chloro-4-phenylsulfanylsulfonylbenzene
• 4-Chlorobenzenesulfonothioic acid S-phenyl ester
• 4-Chlor-benzol-1-thiosulfonsaeure-S-phenylester
• 4-Chlor-benzolthiosulfonsaeure-S-phenylester
• 4-chloro-benzenesulfonothioic acid,S-phenyl ester
• 4-chloro-benzenethiosulfonic acid S-phenyl ester
• Benzenesulfonic acid,p-chlorothio-,S-phenyl ester
• Benzenesulfonothioic acid,4-chloro-,S-phenyl ester
• phenyl 4-chlorobenzenethiosulfonate
• S-phenyl 4-chlorobenzenesulfonothioate
• S-phenyl p-chlorobenzenethiosulphonate

• Inchi： 1S/C12H9ClO2S2/c13-10-6-8-12(9-7-10)17(14,15)16-11-4-2-1-3-5-11/h1-9H
• InChI Key： OZBQHMNNLSUKDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.97300
• Monoisotopic Mass: 283.9732496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 0.8341
• Melting Point: -86.8°C
• Refractive Index: 1.4087
• PSA: 67.82000
• LogP: 4.90180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds